N-(2,2,2-trifluoroethyl)-1,3-thiazolidine-4-carboxamide hydrochloride

• IUPAC Name: N-(2,2,2-trifluoroethyl)-1,3-thiazolidine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C6H9F3N2OS.ClH/c7-6(8,9)2-10-5(12)4-1-13-3-11-4;/h4,11H,1-3H2,(H,10,12);1H
• InChI Key: XJBZRJYXTSODGB-UHFFFAOYSA-N
• Canonical SMILES: C1C(NCS1)C(=O)NCC(F)(F)F.Cl
• Molecular Formula: C6H10ClF3N2OS
• Molecular Weight: 250.67 g/mol

Description

“N-(2,2,2-trifluoroethyl)-1,3-thiazolidine-4-carboxamide hydrochloride” is a chemical compound that contains a thiazolidine ring, which is a heterocyclic compound with sulfur and nitrogen in the ring. It also contains a trifluoroethyl group, which is a fluorinated alkyl group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a five-membered thiazolidine ring, a trifluoroethyl group attached to the nitrogen atom, and a carboxamide group attached to the 4-position of the thiazolidine ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The carboxamide could undergo hydrolysis, and the thiazolidine ring could potentially be opened under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxamide group and the electronegative fluorine atoms would likely make the compound relatively polar.

Scientific Research Applications

Synthesis of Isoxazoline Indolizine Amides

. Isoxazoline indolizine amides are a class of organic compounds that have potential applications in medicinal chemistry due to their diverse biological activities.

Derivatization of Aqueous Carboxylic Acids

. This process is useful in analytical chemistry for the detection and quantification of carboxylic acids.

Determination of Non-Steroid Anti-Inflammatory Drug Residues

. This is important in environmental monitoring and public health.

Research and Development in Organic Chemistry

. Its unique structure and properties make it a valuable tool in the synthesis of new compounds.

Pharmaceutical Research

, it can be inferred that it has potential applications in pharmaceutical research. However, more studies are needed to fully explore this area.

Environmental Monitoring

. This suggests that it could have broader applications in environmental monitoring, particularly in the detection of pharmaceutical residues in the environment.

Mechanism of Action

Without specific context or application, it’s challenging to determine the mechanism of action for this compound. If it’s intended for use as a drug, the mechanism of action would depend on the biological target.

Safety and Hazards

As with any chemical compound, handling “N-(2,2,2-trifluoroethyl)-1,3-thiazolidine-4-carboxamide hydrochloride” would require appropriate safety measures. The compound could potentially cause skin and eye irritation, and may cause respiratory irritation if inhaled.

Future Directions

The future research directions would depend on the intended application of this compound. If it’s being studied for potential medicinal applications, future research could involve further pharmacological testing and eventually clinical trials.